N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H17FN2O3/c1-2-23-16-6-4-3-5-14(16)20-18(22)17-11-15(21-24-17)12-7-9-13(19)10-8-12/h3-10,17H,2,11H2,1H3,(H,20,22)
• InChI Key: PAGUWIIUUNLPEJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CC(=NO2)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol

Description

N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. This compound belongs to the family of isoxazolecarboxamides and has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide involves the inhibition of specific enzymes and proteins that are involved in cellular processes, such as cell division and proliferation. It has been shown to target the mitogen-activated protein kinase (MAPK) pathway, which is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (formation of new blood vessels), and the modulation of immune responses.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide in lab experiments include its potency and selectivity towards specific cellular targets. However, its limitations include its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide, including the development of new derivatives with improved potency and selectivity, the investigation of its potential use in combination therapy with other drugs, and the exploration of its role in the regulation of cellular processes beyond cancer and neurological disorders. Additionally, further studies are needed to determine its pharmacokinetics and pharmacodynamics in vivo.

Scientific Research Applications

N-(2-ethoxyphenyl)-3-(4-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide has been studied for its potential applications in the development of new drugs. It has been shown to have activity against various types of cancer cells, including breast, lung, and colon cancer. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.